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Compound of Interest

Compound Name: Tetracene-1-carboxylic acid

Cat. No.: B15295745 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tetracene-1-carboxylic acid, a

derivative of the polycyclic aromatic hydrocarbon tetracene. This document details its

fundamental molecular properties, potential synthetic approaches, and explores its nascent

role in scientific research.

Core Molecular Data
The foundational quantitative data for tetracene-1-carboxylic acid is summarized below,

providing a clear reference for researchers.

Property Value

Molecular Formula C₁₉H₁₂O₂

Molecular Weight 272.3 g/mol

IUPAC Name tetracene-1-carboxylic acid

CAS Number 1096253-45-0

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of tetracene-1-carboxylic
acid is not extensively documented in publicly available literature, its synthesis can be logically
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approached through established organic chemistry methodologies. The following represents a

plausible synthetic workflow based on known reactions for similar compounds.

Proposed Synthetic Pathway: A Hypothetical Approach
A feasible route to tetracene-1-carboxylic acid could involve a multi-step process starting

from a more readily available tetracene derivative. One logical precursor would be 1-

bromotetracene. The general workflow for such a synthesis is outlined below.

Step 1: Grignard Reagent Formation

Step 2: Carboxylation Step 3: Acidification

1-bromotetracene

1-tetracenylmagnesium bromide
(Grignard Reagent)Magnesium (Mg)

Anhydrous Ether

1-tetracenylmagnesium bromide

Carbon Dioxide (CO₂) Carboxylate Salt Intermediate Carboxylate Salt Intermediate

Tetracene-1-carboxylic acid

Aqueous Acid (e.g., HCl)

Click to download full resolution via product page

A proposed synthetic workflow for tetracene-1-carboxylic acid.

Detailed Methodologies
Step 1: Formation of the Grignard Reagent (1-tetracenylmagnesium bromide)

Apparatus Setup: A flame-dried, three-necked round-bottom flask equipped with a reflux

condenser, a dropping funnel, and a nitrogen inlet is assembled. All glassware must be

scrupulously dried to prevent quenching of the Grignard reagent.

Reagents: Magnesium turnings are placed in the flask. Anhydrous diethyl ether is added as

the solvent.
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Initiation: A solution of 1-bromotetracene in anhydrous ether is added dropwise from the

dropping funnel. The reaction is typically initiated with gentle heating or the addition of a

small crystal of iodine.

Reaction: The reaction mixture is refluxed until the magnesium is consumed, resulting in the

formation of 1-tetracenylmagnesium bromide.

Step 2: Carboxylation

Carbon Dioxide Source: Solid carbon dioxide (dry ice) is crushed and added to a separate

flask containing anhydrous ether to create a slurry.

Addition: The prepared Grignard reagent is slowly added to the vigorously stirred carbon

dioxide slurry. This exothermic reaction should be controlled by cooling the reaction vessel in

an ice bath.

Intermediate Formation: The addition results in the formation of the magnesium salt of

tetracene-1-carboxylic acid.

Step 3: Acidification

Quenching: The reaction mixture is carefully quenched by pouring it over a mixture of

crushed ice and a dilute strong acid, such as hydrochloric acid.

Protonation: The acidic workup protonates the carboxylate salt, yielding the final product,

tetracene-1-carboxylic acid.

Purification: The crude product can be extracted with an organic solvent, followed by

purification techniques such as recrystallization or column chromatography to obtain the pure

acid.

Potential Applications and Research Directions
While specific biological signaling pathways involving tetracene-1-carboxylic acid have not

been identified, its structural motifs suggest potential areas of investigation for researchers in

drug development.
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Logical Relationship of Potential Research Areas

Core Properties

Potential Research Applications

Tetracene-1-carboxylic acid

Polycyclic Aromatic Hydrocarbon (PAH) Core Carboxylic Acid Functional Group

Materials Science:
Organic Semiconductors

Biological Probes:
Fluorescent Labeling

Drug Development:
Bioisosteric Replacement
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To cite this document: BenchChem. [An In-Depth Technical Guide to Tetracene-1-Carboxylic
Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15295745#tetracene-1-carboxylic-acid-molecular-
formula-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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